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Compound of Interest

Compound Name: 3-Chloro-4-fluorotoluene

Cat. No.: B074489

For Immediate Release

This technical guide provides an in-depth overview of 3-Chloro-4-fluorotoluene (CAS
Number: 1513-25-3), a key chemical intermediate in the pharmaceutical and agrochemical
industries. This document is intended for researchers, scientists, and professionals in drug
development and chemical synthesis, offering detailed information on its chemical properties,
applications, and representative synthetic protocols.

Core Compound Identification
CAS Number: 1513-25-3[1][2][3]

Molecular Formula: C7HeCIF[1]
Molecular Weight: 144.57 g/mol [1][4]

Physicochemical and Safety Data

A summary of the key physical, chemical, and safety properties of 3-Chloro-4-fluorotoluene is
presented in the table below. This data is crucial for handling, storage, and application in a
laboratory or industrial setting.
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Property Value

IUPAC Name 2-chloro-1-fluoro-4-methylbenzene
Appearance Colorless to light yellow transparent liquid[2][3]
Boiling Point 167°C[2][3]

Flash Point 45.4°C[2][3]

Density 1.358 g/cm3[2][3]

Purity Typically =98%[2]

Water Content

<0.5%[2]

Vapor Pressure

2.31 mmHg at 25°C[2]

Refractive Index

n20/D 1.501[2]

UN Number

UN1993[2]

Transport Hazard Class

3 (Flammable Liquid)[2]

Applications in Chemical Synthesis

3-Chloro-4-fluorotoluene is a versatile organic intermediate primarily utilized in the synthesis

of more complex molecules. Its halogenated structure, featuring both chlorine and fluorine
atoms on a toluene backbone, provides unique reactivity for targeted chemical modifications.[2]

Pharmaceutical Industry

In the pharmaceutical sector, this compound serves as a crucial building block in the
development of Active Pharmaceutical Ingredients (APIs).[1][2] The strategic placement of its
halogen atoms allows medicinal chemists to fine-tune the properties of drug molecules,
potentially influencing their efficacy, bioavailability, and metabolic pathways.[2]

Agrochemical Industry

Similarly, in the agrochemical field, 3-Chloro-4-fluorotoluene is a precursor for a range of crop
protection agents, including herbicides and pesticides.[2][3] Its use enables the development of
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more targeted and environmentally conscious agrochemical solutions by allowing for the
introduction of specific chemical functionalities.[2]

Logical Workflow in Chemical Synthesis

The following diagram illustrates the role of 3-Chloro-4-fluorotoluene as a key intermediate in

the production of high-value downstream products.

Workflow: 3-Chloro-4-fluorotoluene in Synthesis
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Caption: Role as a key chemical intermediate.

Representative Experimental Protocols

While specific industrial synthesis protocols for 3-Chloro-4-fluorotoluene are often proprietary,
a plausible laboratory-scale synthesis can be inferred from procedures for structurally similar

compounds. The synthesis of the related compound, 4-chloro-3-fluorotoluene, involves a multi-
step process including diazo, Sandmeyer, reduction, and Schiemann reactions, starting from o-

nitro-p-toluidine.[4]

A representative synthetic pathway for halogenated aromatic compounds often involves the

following key transformations.
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Representative Synthetic Pathway
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Caption: Generalized synthetic workflow.

Example Protocol: Synthesis of 4-chloro-3-
fluorotoluene[5]

This protocol for a related isomer illustrates the chemical principles involved.

Diazo-chlorination Optimal Conditions:
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o Temperature: 50°C for the diazo reaction, 70°C for the chlorination.

e Reaction Time: 2.5 hours.

e Reagent Ratio: n(Fast Red Base GL) : n(cuprous chloride) = 1 : 0.55.

General Steps:

o-nitro-p-toluidine (Fast Red Base GL) undergoes a diazo reaction at an elevated
temperature.

A Sandmeyer reaction is then performed to introduce the chlorine atom.

The nitro group is subsequently reduced.

A Schiemann reaction is carried out to introduce the fluorine atom.

The final product is then purified, and its structure can be confirmed by IR and GC-MS.[4]

Handling and Safety

3-Chloro-4-fluorotoluene is a flammable liquid and vapor.[5] It is known to cause skin and
serious eye irritation, and may cause respiratory irritation.[5] Therefore, appropriate personal
protective equipment, including gloves, safety glasses, and respiratory protection, should be
used when handling this chemical. It should be stored in a cool, dry, and well-ventilated area
away from sources of ignition.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Chloro-4-fluorotoluene: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074489#3-chloro-4-fluorotoluene-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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